Cas no 56305-16-9 (Phosphinic acid, bis(1-aziridinyl)-, 2-propynyl ester)

Phosphinic acid, bis(1-aziridinyl)-, 2-propynyl ester structure
56305-16-9 structure
Product Name:Phosphinic acid, bis(1-aziridinyl)-, 2-propynyl ester
CAS No:56305-16-9
MF:C7H11N2O2P
MW:186.148202180862
CID:349269
PubChem ID:71444751
Update Time:2025-04-19

Phosphinic acid, bis(1-aziridinyl)-, 2-propynyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphinic acid, bis(1-aziridinyl)-, 2-propynyl ester
    • 1-[aziridin-1-yl(prop-2-ynoxy)phosphoryl]aziridine
    • 56305-16-9
    • DTXSID70853505
    • Prop-2-yn-1-yl bis[(aziridin-1-yl)]phosphinate
    • Inchi: 1S/C7H11N2O2P/c1-2-7-11-12(10,8-3-4-8)9-5-6-9/h1H,3-7H2
    • InChI Key: DMGBLQXOZQWUAR-UHFFFAOYSA-N
    • SMILES: P(N1CC1)(N1CC1)(=O)OCC#C

Computed Properties

  • Exact Mass: 186.05593
  • Monoisotopic Mass: 186.05581460g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.32
  • LogP: 0.25130
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